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Compound of Interest

Compound Name: Diphenyl ether

Cat. No.: B7761001 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough examination of the thermochemical data of

diphenyl ether (C₁₂H₁₀O). The following sections present key quantitative data in a structured

format, detail the experimental methodologies for crucial measurements, and visualize relevant

chemical pathways. This information is vital for professionals in research, chemical

engineering, and pharmaceutical development who require precise data for process design,

safety analysis, and computational modeling.

Core Thermochemical Data
The thermochemical properties of diphenyl ether have been extensively studied, providing a

solid foundation for its various industrial applications, notably as a high-temperature heat

transfer fluid. The data presented in the following tables has been compiled from various

validated sources.

Enthalpy and Entropy Data
The enthalpy of formation, combustion, and phase transitions are critical parameters for

understanding the energy content and stability of diphenyl ether.
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Property State Value Units Reference(s)

Standard Molar

Enthalpy of

Formation (ΔfH°)

Solid -32.11 ± 0.93 kJ/mol [1]

Standard Molar

Enthalpy of

Combustion

(ΔcH°)

Liquid -6113.7 ± 3.8 kJ/mol [1]

Standard Molar

Enthalpy of

Combustion

(ΔcH°)

Solid -6119.24 ± 0.88 kJ/mol [1]

Enthalpy of

Vaporization

(ΔvapH)

- 46.8 kJ/mol [N/A]

Enthalpy of

Fusion (ΔfusH)
- 17.215 kJ/mol [N/A]

Standard Molar

Entropy (S°)
Solid (1 bar) 233.91 J/mol·K [1]

Heat Capacity and Physical Properties
The heat capacity and other physical properties are essential for heat transfer calculations and

process modeling.
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Property Value Units
Temperature
(K)

Reference(s)

Molar Heat

Capacity (Cp)
216.56 J/mol·K 298.15 [2]

Boiling Point 531.1 - 532.2 K - [2]

Melting Point ~300.1 K - [2]

Triple Point 300.01 - 300.03 K - [2]

Experimental Protocols
The following sections detail the methodologies used to determine the key thermochemical

data presented above. These protocols are based on established experimental techniques.

Bomb Calorimetry for Enthalpy of Combustion
The standard enthalpy of combustion of diphenyl ether is determined using a bomb

calorimeter, a constant-volume device.

Procedure:

Sample Preparation: A precisely weighed pellet of high-purity diphenyl ether (approximately

1 gram) is placed in the sample holder of the calorimeter bomb.

Fuse Wire: A known length of fuse wire is attached to the electrodes within the bomb,

positioned to ensure ignition of the sample.

Bomb Sealing and Pressurization: The bomb is sealed and purged with oxygen to remove

atmospheric nitrogen. It is then filled with high-purity oxygen to a pressure of approximately

30 atm.

Calorimeter Assembly: The sealed bomb is placed in a calorimeter bucket containing a

precisely measured quantity of water. The bucket is then placed within an insulating jacket to

minimize heat exchange with the surroundings. A high-precision thermometer and a stirrer

are submerged in the water.
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Temperature Equilibration: The stirrer is activated, and the initial temperature of the water is

recorded once thermal equilibrium is reached.

Ignition and Data Acquisition: The sample is ignited by passing a current through the fuse

wire. The temperature of the water is recorded at regular intervals until a maximum

temperature is reached and then begins to cool.

Corrections and Calculation: The raw temperature change is corrected for heat exchange

with the surroundings, the heat of combustion of the fuse wire, and the formation of any nitric

acid from residual nitrogen. The heat capacity of the calorimeter system (determined by

combusting a standard substance like benzoic acid) is used to calculate the heat of

combustion of the diphenyl ether sample at constant volume (ΔU). This value is then

converted to the enthalpy of combustion (ΔH) using thermodynamic relationships.[3][4][5][6]

Adiabatic Vacuum Calorimetry for Heat Capacity
The heat capacity of diphenyl ether is measured using an adiabatic vacuum calorimeter,

which minimizes heat loss to the surroundings.

Procedure:

Sample Encapsulation: A known mass of diphenyl ether is sealed in a sample container,

which is then placed inside the calorimeter vessel.

Vacuum and Thermal Shielding: The calorimeter is evacuated to a high vacuum to eliminate

heat transfer by convection and conduction. Adiabatic shields, whose temperatures are

controlled to match that of the calorimeter vessel, surround the vessel to minimize radiative

heat loss.

Heating and Temperature Measurement: A known quantity of electrical energy is supplied to

a heater within the calorimeter, causing a small, incremental increase in the temperature of

the sample. The temperature change is precisely measured using a calibrated thermometer.

Data Analysis: The heat capacity of the sample is calculated from the electrical energy input

and the measured temperature rise, after accounting for the heat capacity of the sample

container and any other addenda. This process is repeated over the desired temperature

range to obtain the heat capacity as a function of temperature.[7][8][9]
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Knudsen Effusion Mass Spectrometry for Vapor
Pressure and Enthalpy of Sublimation/Vaporization
The vapor pressure of diphenyl ether, from which the enthalpy of sublimation or vaporization

can be derived, is determined using the Knudsen effusion method coupled with mass

spectrometry.

Procedure:

Sample Loading: A small amount of diphenyl ether is placed in a Knudsen cell, a small,

isothermal container with a small orifice of known area.

High Vacuum Environment: The Knudsen cell is placed in a high-vacuum chamber.

Heating and Effusion: The cell is heated to a precise, constant temperature. At this

temperature, the diphenyl ether establishes an equilibrium vapor pressure inside the cell.

Molecules from the vapor phase effuse through the orifice into the vacuum chamber.

Mass Spectrometric Detection: The effusing molecular beam is directed into the ion source

of a mass spectrometer, which identifies the species and measures their intensity.

Vapor Pressure Calculation: The vapor pressure is calculated from the rate of mass loss

(determined from the ion intensity), the temperature, the molar mass of the effusing species,

and the geometry of the orifice using the Hertz-Knudsen equation.

Enthalpy Determination: The measurements are repeated at several different temperatures.

The enthalpy of sublimation or vaporization is then determined from the slope of a plot of the

natural logarithm of the vapor pressure versus the inverse of the absolute temperature (the

Clausius-Clapeyron equation).[10][11][12][13]

Differential Scanning Calorimetry (DSC) for Enthalpy of
Fusion
The enthalpy of fusion of diphenyl ether is measured using a differential scanning calorimeter.

Procedure:
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Sample Preparation: A small, accurately weighed sample of diphenyl ether is hermetically

sealed in a sample pan. An empty, sealed pan is used as a reference.

Instrument Setup: The sample and reference pans are placed in the DSC cell. The

instrument is programmed with a specific temperature profile, which includes a controlled

heating rate (e.g., 10 K/min) through the melting point of diphenyl ether.

Measurement: As the instrument heats the sample and reference, it measures the difference

in heat flow required to maintain them at the same temperature. When the diphenyl ether
melts, it absorbs a significant amount of heat, resulting in a large endothermic peak in the

DSC thermogram.

Data Analysis: The area of the melting peak is integrated to determine the total heat

absorbed during the phase transition. This value, divided by the mass of the sample, gives

the enthalpy of fusion.[14][15][16][17]

Visualizations of Relevant Chemical Pathways
Diphenyl ether is involved in several important chemical reactions. The following diagrams,

generated using the DOT language, illustrate the mechanisms of its synthesis and a key

reaction.
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Step 1: Deprotonation of Phenol

Step 2: Nucleophilic Attack

Phenol
(C₆H₅OH)

Sodium Phenoxide
(C₆H₅O⁻Na⁺)+ Base

Base
(e.g., NaH)

H₂
- H₂

Sodium Phenoxide

Bromobenzene
(C₆H₅Br)

Diphenyl Ether
(C₆H₅OC₆H₅) NaBr- NaBr

+ Bromobenzene

Click to download full resolution via product page

Caption: Williamson Ether Synthesis of Diphenyl Ether.
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Diphenyl Ether

Phenoxathiin

+ S
+ AlCl₃

Sulfur (S)

AlCl₃ (catalyst)

2 HCl- 2H⁺

Main Reaction: Phenol Production

Side Reaction: Diphenyl Ether Formation

Chlorobenzene

Sodium Phenoxide+ 2 NaOH
(High T, P)

NaOH

Phenol+ H⁺

Sodium Phenoxide

Diphenyl Ether
(Byproduct)

+ Chlorobenzene

Chlorobenzene
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b7761001?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7761001?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

